Cas no 41696-97-3 (Benzoyl chloride,3,5-dihydroxy-)

• Product Name: Benzoyl chloride,3,5-dihydroxy-
• CAS No: 41696-97-3
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• CID: 327884
• PubChem ID: 14024001
• Update Time: 2025-04-19

Benzoyl chloride,3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3,5-dihydroxy-
• 3,5-Dihydroxybenzoyl chloride
• Benzoyl chloride, 3,5-dihydroxy- (9CI)
• AKOS006318200
• 41696-97-3
• DTXSID80554470
• SCHEMBL5695846

• MDL： MFCD11617037
• Inchi： 1S/C7H5ClO3/c8-7(11)4-1-5(9)3-6(10)2-4/h1-3,9-10H
• InChI Key： RIBSEEJTDJUTGS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 171.99275
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53